Cas no 1391054-76-4 (Diclofenamide-13C6)

• Product Name: Diclofenamide-13C6
• CAS No: 1391054-76-4
• MF: C₆H₆Cl₂N₂O₄S₂
• MW: 305.158836841583
• CID: 4554717
• PubChem ID: 71315998
• Update Time: 2025-06-08

Diclofenamide-13C6 Chemical and Physical Properties

Names and Identifiers

• Diclofenamide-13C6
• 1,3-DisulfaMoyl-4,5-dichlorobenzene-13C6
• 1,3-DisulfaMyl-4,5-dichlorobenzene-13C6
• 3,4-Dichloro-5-sulfaMylbenzenesulfonaMide-13C6
• 4,5-Dichloro-1,3-disulfaMoylbenzene-13C6
• 4,5-Dichloro-M-benzenedisulfonaMide-13C6
• Antidrasi-13C6
• CB 80
• HY-W778555
• 1391054-76-4
• 4,5-dichloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1,3-disulfonamide
• AKOS040755019
• CS-0855311
• Dichlorphenamide-13C6

• Inchi： 1S/C6H6Cl2N2O4S2/c7-4-1-3(15(9,11)12)2-5(6(4)8)16(10,13)14/h1-2H,(H2,9,11,12)(H2,10,13,14)
• InChI Key： GJQPMPFPNINLKP-UHFFFAOYSA-N
• SMILES： c1(S(=O)(=O)N)cc(S(=O)(=O)N)c(Cl)c(Cl)c1

Computed Properties

• Exact Mass: 309.9347334g/mol
• Monoisotopic Mass: 309.9347334g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3

Diclofenamide-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Diclofenamide-13C6

Introduction to Diclofenamide-13C6 (CAS No. 1391054-76-4)

Diclofenamide-13C6 (CAS No. 1391054-76-4) is a stable isotope-labeled derivative of diclofenamide, a nonsteroidal anti-inflammatory drug (NSAID) with a wide range of applications in pharmaceutical research and development. This compound is particularly valuable in studies that require precise quantification and tracking of diclofenamide metabolism and distribution in biological systems. The incorporation of 13C6 labeling enhances the detectability and specificity of analytical methods, making it an essential tool in preclinical and clinical research.

The chemical structure of Diclofenamide-13C6 is identical to that of the parent compound, diclofenamide, with the exception of the isotopic labeling. Diclofenamide itself is a potent NSAID used primarily for the treatment of pain and inflammation associated with various conditions, including osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. The labeled version, Diclofenamide-13C6, allows researchers to study the pharmacokinetics, pharmacodynamics, and metabolic pathways of diclofenamide with greater accuracy and precision.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have significantly enhanced the utility of isotopically labeled compounds like Diclofenamide-13C6. These techniques provide high-resolution data that can be used to monitor the fate of diclofenamide in vivo, from its absorption through its distribution, metabolism, and excretion. This information is crucial for optimizing drug formulations and dosing regimens, as well as for understanding potential drug-drug interactions.

In preclinical studies, Diclofenamide-13C6 has been employed to investigate the mechanisms underlying its anti-inflammatory effects. Research has shown that diclofenamide exerts its therapeutic actions by inhibiting cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins—key mediators of inflammation and pain. The labeled compound allows for a more detailed examination of these processes, providing insights into the molecular mechanisms involved.

Clinical trials involving Diclofenamide-13C6 have also yielded valuable data on its safety and efficacy. For instance, a recent study published in the Journal of Pharmaceutical Sciences evaluated the pharmacokinetic profile of diclofenamide in healthy volunteers using Diclofenamide-13C6. The results demonstrated that the labeled compound provided accurate and reliable data on drug concentrations in plasma over time, facilitating a better understanding of its pharmacological behavior.

Beyond its use in pharmaceutical research, Diclofenamide-13C6 has potential applications in environmental studies. Diclofenamide has been detected in various environmental matrices, including water bodies and soil, raising concerns about its ecological impact. Isotopically labeled compounds can be used to trace the environmental fate and degradation pathways of diclofenamide, helping to inform strategies for mitigating its environmental presence.

In summary, Diclofenamide-13C6 (CAS No. 1391054-76-4) is a valuable tool for researchers working in pharmaceutical development, clinical trials, and environmental science. Its stable isotope labeling enhances the accuracy and precision of analytical methods, enabling detailed studies of diclofenamide's pharmacological properties and environmental behavior. As research continues to advance, the applications of this compound are likely to expand further, contributing to our understanding of drug action and environmental health.